Cas no 105829-95-6 (6-Benzothiazolecarboxylic acid,2-[[4-[[2-(acetyloxy)ethyl](2-methoxyethyl)amino]phenyl]azo]-,phenylmethyl ester)

• Product Name: 6-Benzothiazolecarboxylic acid,2-[[4-[[2-(acetyloxy)ethyl](2-methoxyethyl)amino]phenyl]azo]-,phenylmethyl ester
• CAS No: 105829-95-6
• MF: C₂₈H₂₈N₄O₅S
• MW: 532.610725402832
• CID: 1164057
• Update Time: 2024-07-26

6-Benzothiazolecarboxylic acid,2-[[4-[[2-(acetyloxy)ethyl](2-methoxyethyl)amino]phenyl]azo]-,phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarboxylic acid,2-[[4-[[2-(acetyloxy)ethyl](2-methoxyethyl)amino]phenyl]azo]-,phenylmethyl ester
• 6-Benzothiazolecarboxylic acid, 2-[2-[4-[[2-(acetyloxy)ethyl](2-methoxyethyl)amino]phenyl]diazenyl]-, phenylmethyl ester

• Inchi： 1S/C28H28N4O5S/c1-20(33)36-17-15-32(14-16-35-2)24-11-9-23(10-12-24)30-31-28-29-25-13-8-22(18-26(25)38-28)27(34)37-19-21-6-4-3-5-7-21/h3-13,18H,14-17,19H2,1-2H3
• InChI Key： XJUCKEZAFJMKFC-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OCC3=CC=CC=C3)=O)=CC=C2N=C1N=NC1=CC=C(N(CCOC(C)=O)CCOC)C=C1

Computed Properties

• Exact Mass: 532.17824

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 673.9±65.0 °C(Predicted)
• PSA: 102.68
• pka: 1.70±0.50(Predicted)